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Compound of Interest

Compound Name: BSJ-03-204

Cat. No.: B606411

Application Notes and Protocols for BSJ-03-204

For Researchers, Scientists, and Drug Development Professionals

Introduction

BSJ-03-204 is a potent and selective PROTAC (Proteolysis Targeting Chimera) designed for
the targeted degradation of Cyclin-Dependent Kinase 4 (CDK4) and Cyclin-Dependent Kinase
6 (CDK®6).[1][2][3] As a heterobifunctional molecule, it consists of a ligand that binds to the von
Hippel-Lindau (VHL) E3 ubiquitin ligase and a ligand for CDK4/6, connected by a linker. This
dual-binding capacity facilitates the ubiquitination and subsequent proteasomal degradation of
CDK4 and CDKB6, leading to G1 cell cycle arrest and inhibition of cell proliferation in cell lines
such as mantle cell lymphoma (MCL) cells.[1] These application notes provide detailed
information on the solubility of BSJ-03-204 and protocols for the preparation of stock solutions.

Physicochemical Properties
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Property Value Source
Molecular Weight ~832.9 g/mol [1]
Formula Ca3H48N100s [1]
Purity >98% (HPLC) [1]
Appearance Solid Powder [2]
CAS Number 2349356-09-6 [1]

Solubility Data

The solubility of BSJ-03-204 has been determined in Dimethyl Sulfoxide (DMSO). Data
regarding its solubility in other solvents, particularly aqueous buffers, is limited, which is a
common characteristic of PROTAC molecules due to their high molecular weight and
hydrophobicity. Researchers should exercise caution when preparing aqueous dilutions from
DMSO stock solutions to avoid precipitation.

Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
DMSO 16.66 20 [1]
Requires sonication
DMSO 100 120.06

for dissolution.[2][4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BSJ-03-204 in DMSO.
Materials:
o BSJ-03-204 (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vial
Calibrated precision balance
Vortex mixer

Sonicator (optional, but recommended)

Procedure:

Equilibration: Allow the vial containing BSJ-03-204 to equilibrate to room temperature for at
least 30 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated balance. Carefully weigh the desired amount of
BSJ-03-204 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
0.833 mg of BSJ-03-204 (assuming a molecular weight of 832.9 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
BSJ-03-204 powder. For the example above, add 100 yL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the vial in a water
bath for 5-10 minutes. Visually inspect the solution to ensure there are no visible particles.

Storage: Once fully dissolved, the stock solution is ready for use. For storage, it is
recommended to aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C. When stored at -80°C, the
solution is stable for up to 6 months; at -20°C, it is stable for up to 1 month.[4]

Note on Batch-Specific Molecular Weight: The molecular weight of BSJ-03-204 may vary

slightly between batches due to hydration. For the most accurate stock solution preparation,

always refer to the batch-specific molecular weight provided on the product's certificate of

analysis.

Visualizations
Signaling Pathway of BSJ-03-204 Action
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The following diagram illustrates the mechanism of action of BSJ-03-204 in inducing the
degradation of CDK4/6.
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Caption: Mechanism of BSJ-03-204-induced degradation of CDK4/6.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the workflow for preparing a stock solution of BSJ-03-204.
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Caption: Workflow for BSJ-03-204 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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